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Compound of Interest

Compound Name: Hck-IN-2

Cat. No.: B15577623 Get Quote

This guide provides a detailed comparison of the efficacy of two kinase inhibitors, Hck-IN-2 and

A-419259, for researchers, scientists, and drug development professionals. The information

presented is based on available experimental data to facilitate an objective assessment of their

performance.

At a Glance: Key Differences
Feature Hck-IN-2 A-419259

Primary Target(s)
Hematopoietic Cell Kinase

(HCK)

Broad-spectrum Src family

kinase inhibitor

Reported Potency
Micromolar range in cellular

assays

Nanomolar range in

biochemical assays, sub-

micromolar in cellular assays

Selectivity Profile Limited public data available

High selectivity for Src family

kinases over other kinases like

Abl and PKC

Mechanism of Action
Presumed to be an ATP-

competitive HCK inhibitor

ATP-competitive inhibitor of

Src family kinases,

suppressing downstream

STAT5 and Erk signaling
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The following tables summarize the available quantitative data on the inhibitory activity of Hck-
IN-2 and A-419259. It is important to note that the data for A-419259 is significantly more

comprehensive in the public domain, which limits a direct head-to-head comparison under

identical experimental conditions.

Table 1: Biochemical Inhibitory Activity (IC50/Ki)

Compound Target Kinase IC50 / Ki

Hck-IN-2 HCK Ki = 0.22 μM[1]

A-419259 Hck IC50 = 11.26 nM[2][3]

Src IC50 = 9 nM[4][5][6]

Lck IC50 < 3 nM[4][5][6]

Lyn IC50 < 3 nM[4][5][6]

c-Abl IC50 = 3,000 nM[2][4]

PKC IC50 > 33,000 nM[2]

Table 2: Cellular Proliferation and Viability Assays (IC50/GI50)
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Compound Cell Line Assay Type IC50 / GI50

Hck-IN-2
MDA-MB-231 (Breast

Cancer)
Cytotoxicity IC50 = 19.58 μM[7][8]

MCF-7 (Breast

Cancer)
Cytotoxicity IC50 = 1.42 μM[7][8]

HL60, KG1a, U937

(AML)
Growth Inhibition GI50 = 5.0 - 5.8 μM[1]

HEL, K562 (CML) Growth Inhibition
GI50 = 9.1 - 19.2

μM[1]

A-419259 K-562 (CML) Proliferation/Apoptosis IC50 = 0.1 - 0.3 μM[9]

Meg-01 (CML) Proliferation IC50 = 0.1 μM[4][9]

DAGM/Bcr-Abl Proliferation
IC50 = 0.1 - 0.3 μM[4]

[9]

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the signaling pathways targeted by these inhibitors and a

general workflow for their evaluation.
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Caption: Simplified HCK signaling pathway in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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